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Compound of Interest

Compound Name: Sumitone fast red b

Cat. No.: B15553862 Get Quote

Introduction
The term "Fast Red" encompasses a family of chemical compounds used in biological and

histological staining. A notable member of this group is Sumitone Fast Red B, a multifunctional

dye utilized in a variety of biological experiments.[1] Its applications are broad, ranging from the

analysis of cellular structures and biomolecule tracking to tissue pathology studies.[1] It is

important to distinguish Sumitone Fast Red B from other related reagents such as "Fast Red

B salt," which is a diazonium salt commonly used in histochemistry, and the "Fast Red"

chromogen systems used in enzyme-linked immunohistochemistry. This document provides

detailed protocols for the preparation of working solutions for these related applications,

catering to researchers, scientists, and drug development professionals.

Data Summary of Fast Red Reagents
For clarity and easy comparison, the following table summarizes the key quantitative data for

different "Fast Red" reagents.
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Property
Sumitone Fast Red
B

Fast Red B Salt
Fast Red (for AP
Staining)

CAS Number 40618-31-3
Multiple; e.g., 61925-

55-1
Varies by kit

Molecular Formula C40H22Cl6N6O4 C17H13N3O9S2 Varies

Primary Application

Multifunctional dye for

biological

experiments[1]

Histochemical stain

(e.g., for

enterochromaffin)[2]

Chromogen for

alkaline phosphatase

detection[3][4]

Solubility
Data not readily

available

Aqueous: 20%,

Ethanol: 20%[2]

Typically provided in

pre-measured tablets

or solutions

Storage

(Powder/Stock)

Powder: -20°C for up

to 3 years[1]

Store at room

temperature
2-8°C[3]

Storage (In Solvent)
-80°C for up to 1

year[1]
Prepare fresh Not applicable

Working Solution

Stability

Data not readily

available

Should be prepared

fresh before use

Typically less than 1

hour[3]

Protocol 1: Preparation of a General Working
Solution of Fast Red B Salt for Histochemistry
This protocol describes the preparation of a working solution of Fast Red B salt, a diazonium

salt used for histochemical staining, such as in the demonstration of enterochromaffin in

carcinoid tumors.[2] Due to the reactive nature of diazonium salts, the working solution is

unstable and should be prepared immediately before use.

Materials
Fast Red B salt powder

Distilled or deionized water

Buffer solution (e.g., Tris-HCl, pH 7.6-8.2)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.clinisciences.com/en/other-products-186/sumitone-fast-red-b-40618-31-3-24631738.html
https://www.stainsfile.com/dyes/fast-red-b/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/002234_Rev1008.pdf
https://sciencellonline.com/PS/8288.pdf
https://www.stainsfile.com/dyes/fast-red-b/
https://www.clinisciences.com/en/other-products-186/sumitone-fast-red-b-40618-31-3-24631738.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/002234_Rev1008.pdf
https://www.clinisciences.com/en/other-products-186/sumitone-fast-red-b-40618-31-3-24631738.html
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/002234_Rev1008.pdf
https://www.stainsfile.com/dyes/fast-red-b/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glassware (beakers, graduated cylinders)

Magnetic stirrer and stir bar

Filtration system (e.g., 0.22 µm syringe filter)

Experimental Protocol
Prepare the Buffer: Prepare the desired buffer solution and adjust the pH as required by your

specific staining protocol.

Weigh the Reagent: Accurately weigh the required amount of Fast Red B salt powder. A

typical starting concentration for the working solution is 1 mg/mL.

Dissolution: Add the weighed Fast Red B salt to the appropriate volume of buffer. For

example, to prepare 10 mL of a 1 mg/mL solution, add 10 mg of the powder to 10 mL of

buffer.

Mixing: Stir the solution using a magnetic stirrer until the powder is completely dissolved.

Avoid vigorous vortexing, which can degrade the diazonium salt.

Filtration (Optional but Recommended): To remove any particulate matter, filter the solution

through a 0.22 µm filter.

Immediate Use: Use the freshly prepared staining solution immediately. Do not store the

working solution.
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Solution Preparation

Weigh Fast Red B Salt Powder

Dissolve Powder in Buffer (e.g., 1 mg/mL)

Prepare Appropriate Buffer

Mix Gently Until Dissolved

Filter (0.22 µm)

Immediate Use in Staining Protocol

Click to download full resolution via product page

Workflow for preparing Fast Red B salt solution.

Protocol 2: Preparation of Fast Red Working
Solution for Alkaline Phosphatase (AP)
Immunohistochemistry (IHC)
This protocol is based on commercially available Fast Red substrate packs, which are widely

used for the detection of alkaline phosphatase activity in IHC and other related applications.[3]

The reaction of Fast Red with the product of the AP enzyme results in a bright red precipitate at

the site of the target antigen.

Materials
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Fast Red Substrate Pack (containing Fast Red chromogen tablets and buffer vials)[3]

Vortex mixer

Pipettes

Stained tissue sections on slides

Experimental Protocol
Reagent Preparation: For each tissue section, you will typically need one Fast Red

chromogen tablet and one vial of substrate buffer (e.g., 5 mL).

Dissolving the Tablet: Add one Fast Red tablet to one vial of the provided substrate buffer.[3]

Mixing: Immediately cap the vial and vortex until the tablet is completely dissolved.[3] The

solution should be used within one hour of preparation.[3]

Application to Tissue: Apply a sufficient amount of the Fast Red substrate-chromogen

solution (e.g., 100 µL or more) to completely cover the tissue section.[3]

Incubation: Allow the color to develop by incubating at room temperature for at least 10

minutes.[3] Monitor the color development under a microscope to achieve the desired

staining intensity without excessive background.

Rinsing: After incubation, rinse the slide well with distilled water.[3]

Counterstaining and Mounting: Apply an appropriate counterstain if desired. Important: Fast

Red is soluble in alcohol, so do not dehydrate the tissues through an alcohol series after

staining.[3] Mount the slide with an aqueous mounting medium.
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Working Solution Preparation (Use within 1 hour)

Staining Procedure

Add one Fast Red tablet

To one vial of substrate buffer

Vortex until dissolved

Apply solution to tissue section

Incubate for >=10 min at RT

Rinse with distilled water

Counterstain (optional) & mount (aqueous medium)

Click to download full resolution via product page

Workflow for Fast Red AP-IHC staining.

Signaling Pathway and Experimental Logic
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The use of Fast Red in IHC is based on the enzymatic activity of alkaline phosphatase, which is

typically conjugated to a secondary antibody in the detection system. The enzyme

dephosphorylates a substrate (e.g., naphthol AS-MX phosphate), and the resulting product

immediately couples with the Fast Red diazonium salt to form an insoluble, colored precipitate

at the location of the enzyme, thus visualizing the target antigen.

Key Components Chromogenic Reaction

Primary Antibody Secondary Antibody-AP Conjugatebinds toTarget Antigen in Tissue binds to Alkaline Phosphatase (AP) Naphthol AS-MX Phosphate
(in buffer)

Insoluble Red Precipitate

couples with

Fast Red Salt

dephosphorylates

Click to download full resolution via product page

Principle of AP detection using Fast Red.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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